![molecular formula C8H6ClN3O B2629414 4-Aminofuro[3,2-c]pyridine-2-carbonitrile hydrochloride CAS No. 2171815-34-0](/img/structure/B2629414.png)
4-Aminofuro[3,2-c]pyridine-2-carbonitrile hydrochloride
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Description
4-Aminofuro[3,2-c]pyridine-2-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.61. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Antibacterial and Antifungal Agents : Research has demonstrated the synthesis of pyrazolo[3,4-d]pyrimidine derivatives with evaluated antibacterial activity, showcasing the potential of 4-Aminofuro[3,2-c]pyridine derivatives in developing new antimicrobial agents (Rostamizadeh et al., 2013). Similarly, novel compounds incorporating the furo[3,2-c]pyridine scaffold have been synthesized and tested for antifungal activity, highlighting their potential as antifungal agents (Ibrahim et al., 2008).
Corrosion Inhibitors : Pyrazolo[3,4-b]pyridine derivatives synthesized using 4-Aminofuro[3,2-c]pyridine hydrochloride have been evaluated as corrosion inhibitors for mild steel in acidic conditions, indicating the compound's versatility beyond pharmaceutical applications (Dandia et al., 2013).
Development of Synthetic Pathways
Novel Synthetic Methods : Studies have reported on novel and efficient synthesis methods for creating pyrazolo[3,4-d]pyrimidine derivatives and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, showcasing the compound's role in advancing synthetic chemistry techniques (Shaker, 2006).
Electrochemical Synthesis : An innovative electrochemical method has been developed for synthesizing 2,4-diamino-6-hydroxybenzofuro[2,3-b]pyridine-3-carbonitrile derivatives, highlighting a green chemistry approach to accessing complex heterocycles (Behbahani et al., 2012).
Characterization and Structural Analysis
- Structural Elucidation : Crystallographic studies have been conducted to determine the structures of novel compounds synthesized from 4-Aminofuro[3,2-c]pyridine hydrochloride, providing insight into the molecular arrangement and potential reactivity of these molecules (Ganapathy et al., 2015).
Properties
IUPAC Name |
4-aminofuro[3,2-c]pyridine-2-carbonitrile;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O.ClH/c9-4-5-3-6-7(12-5)1-2-11-8(6)10;/h1-3H,(H2,10,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPVJPPXUHUANKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1OC(=C2)C#N)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2171815-34-0 |
Source
|
Record name | 4-aminofuro[3,2-c]pyridine-2-carbonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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